1-benzyl-1H-1,2,3-triazol-4-amine

• IUPAC Name: 1-benzyltriazol-4-amine
• InChI: InChI=1S/C9H10N4/c10-9-7-13(12-11-9)6-8-4-2-1-3-5-8/h1-5,7H,6,10H2
• InChI Key: RBLVYNSMAXMNKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(N=N2)N
• Molecular Formula: C9H10N4
• Molecular Weight: 174.20 g/mol
• CAS RN: 1313233-08-7

Description

1-benzyl-1H-1,2,3-triazol-4-amine is a polytriazolylamine ligand. It stabilizes Cu (I) towards disproportionation and oxidation, thus enhancing its catalytic effect in the azide-acetylene cycloaddition.

Synthesis Analysis

The synthesis of this compound involves complex processes. For instance, it has been synthesized and characterized by X-ray crystallography, SQUID magnetometry, and NMR spectroscopy. A library of substituted (1- (benzyl)-1H-1,2,3-triazol-4-yl) (piperazin-1-yl)methanone derivatives were also designed and synthesized.

Molecular Structure Analysis

The molecular formula of this compound is C30H30N10. Its molecular weight is 530.63 g/mol. The InChI key is WKGZJBVXZWCZQC-UHFFFAOYSA-N.

Chemical Reactions Analysis

This compound plays a significant role in chemical reactions. It stabilizes Cu (I) towards disproportionation and oxidation, thus enhancing its catalytic effect in the azide-acetylene cycloaddition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 132-143 °C. It is a solid substance that should be stored at a temperature not exceeding -20°C.

Scientific Research Applications

1-benzyl-1H-1,2,3-triazol-4-amine has various scientific research applications. It is used as a building block in the synthesis of many biologically active compounds. This compound has been studied for its potential anticancer, antimicrobial, and antifungal properties. It has also been used in the development of new drugs for the treatment of Alzheimer's disease and other neurological disorders.

Mechanism of Action

Target of Action

The primary target of 1-benzyl-1H-1,2,3-triazol-4-amine is Copper (I) ions . The compound acts as a ligand, binding to the copper ions and stabilizing them .

Mode of Action

This compound interacts with its target, Copper (I) ions, by stabilizing them towards disproportionation and oxidation . This stabilization enhances the catalytic effect of Copper (I) in the azide-acetylene cycloaddition .

Biochemical Pathways

The compound plays a crucial role in the azide-acetylene cycloaddition . This reaction is part of the click chemistry, a type of chemical reaction used in bioconjugation, material sciences, and polymer and DNA synthesis.

Pharmacokinetics

It is known that the compound is soluble in dmso and dmf , which suggests that it may have good bioavailability

Result of Action

The result of the action of this compound is the enhanced catalytic effect of Copper (I) in the azide-acetylene cycloaddition . This leads to more efficient click reactions, which are widely used in various fields of chemistry.

Action Environment

The action of this compound is influenced by environmental factors such as temperature and the presence of oxidizing agents . The compound should be stored at -20°C and protected from heat . It is incompatible with heat and oxidizing agents .

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-benzyl-1H-1,2,3-triazol-4-amine in lab experiments is its ease of synthesis. This compound can be synthesized using a variety of methods, and it is readily available. However, one limitation of using this compound is its potential toxicity. Studies have shown that this compound can be toxic to certain cell types at high concentrations.

Future Directions

There are many future directions for the use of 1-benzyl-1H-1,2,3-triazol-4-amine in scientific research. One potential direction is the development of new drugs for the treatment of cancer and other diseases. This compound has also been studied for its potential use in the development of new antimicrobial agents. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research fields.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. This compound can be synthesized using different methods and has various scientific research applications. It has been found to have potential anticancer, antimicrobial, and antifungal properties. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research fields.

Synthesis Methods

1-benzyl-1H-1,2,3-triazol-4-amine can be synthesized using different methods. One of the most commonly used methods is the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. In this method, an alkyne and an azide react with copper (I) catalyst to form this compound.

Safety and Hazards

1-benzyl-1H-1,2,3-triazol-4-amine is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. Personal protective equipment such as dust masks, eyeshields, and gloves are recommended.